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Compound of Interest

Compound Name: Boc-Lys-OSu

Cat. No.: B149120

Introduction

Na,Ne-bis(tert-butoxycarbonyl)-L-lysine N-hydroxysuccinimide ester, commonly known as Boc-
Lys(Boc)-OSu, is a pivotal reagent in the chemical synthesis of complex peptides.[1] Its
structure is uniquely suited for creating non-linear peptide architectures, such as branched
peptides, dendrimers, and cyclic peptides, which are of significant interest in drug
development, vaccine design, and biomaterials science.[1][2] This document provides detailed
application notes and protocols for researchers and scientists utilizing this versatile building
block.

The core utility of Boc-Lys(Boc)-OSu stems from its chemical features:

« Dual Boc Protection: Both the alpha (a) and epsilon (€) amino groups of the lysine are
protected by acid-labile tert-butoxycarbonyl (Boc) groups.[3] This ensures that these
nucleophilic sites do not interfere during peptide chain elongation.[4]

o Activated Carboxyl Group: The carboxyl group is activated as an N-hydroxysuccinimide
(OSu) ester. The OSu group is an excellent leaving group, facilitating efficient and rapid
amide bond formation with the free N-terminus of a growing peptide chain under mild
conditions.[4][5]

e Foundation for Branching: After incorporation into a peptide backbone, the subsequent
removal of both Boc groups under acidic conditions (e.g., using trifluoroacetic acid, TFA)
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exposes two primary amines (a and €), which can serve as initiation points for the synthesis
of two new peptide chains.[6]

These properties make Boc-Lys(Boc)-OSu an indispensable tool for moving beyond linear
peptide sequences to more complex and often more potent and stable three-dimensional
structures.[2]

Chemical Structure of Boc-Lys(Boc)-OSu
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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